2-[(ethylsulfonyl)amino]benzamide

• IUPAC Name: 2-(ethylsulfonylamino)benzamide
• InChI: InChI=1S/C9H12N2O3S/c1-2-15(13,14)11-8-6-4-3-5-7(8)9(10)12/h3-6,11H,2H2,1H3,(H2,10,12)
• InChI Key: UJAUIHNBMJHTSW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=CC=C1C(=O)N
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• Solubility: >34.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(ethylsulfonyl)amino]benzamide, also known as ESB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ESB is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-[(ethylsulfonyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in inflammation and cancer progression, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). 2-[(ethylsulfonyl)amino]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-[(ethylsulfonyl)amino]benzamide has been shown to possess anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. 2-[(ethylsulfonyl)amino]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-[(ethylsulfonyl)amino]benzamide has been shown to inhibit the growth and migration of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-[(ethylsulfonyl)amino]benzamide has several advantages for laboratory experiments, including its ease of synthesis and availability. 2-[(ethylsulfonyl)amino]benzamide has also been shown to be stable under various conditions, making it a reliable reagent for experiments. However, 2-[(ethylsulfonyl)amino]benzamide has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 2-[(ethylsulfonyl)amino]benzamide, including its potential applications in drug development for cancer and inflammatory diseases. Further studies are needed to determine the safety and efficacy of 2-[(ethylsulfonyl)amino]benzamide in vivo and to elucidate its mechanism of action. In addition, the synthesis of 2-[(ethylsulfonyl)amino]benzamide derivatives and analogs may lead to the development of more potent and selective compounds for therapeutic use.

Synthesis Methods

2-[(ethylsulfonyl)amino]benzamide can be synthesized using various methods, including the reaction of 2-amino-benzamide with ethylsulfonyl chloride in the presence of a base. Another method involves the reaction of 2-nitrobenzamide with ethylsulfonyl chloride, followed by reduction with iron powder. The synthesis of 2-[(ethylsulfonyl)amino]benzamide can also be achieved through the reaction of 2-nitrobenzamide with sodium ethoxide and ethylsulfonyl chloride.

Scientific Research Applications

2-[(ethylsulfonyl)amino]benzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 2-[(ethylsulfonyl)amino]benzamide has been shown to possess anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. 2-[(ethylsulfonyl)amino]benzamide has also been used as a reagent in the synthesis of other compounds, such as sulfonamides and benzamides.